Cas no 1807055-77-1 (5-Iodo-6-(trifluoromethyl)picolinic acid)

• Product Name: 5-Iodo-6-(trifluoromethyl)picolinic acid
• CAS No: 1807055-77-1
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4907907
• Update Time: 2025-07-01

5-Iodo-6-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-6-(trifluoromethyl)picolinic acid

• Inchi： 1S/C7H3F3INO2/c8-7(9,10)5-3(11)1-2-4(12-5)6(13)14/h1-2H,(H,13,14)
• InChI Key： DCFXHPBEPMQHFJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)O)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 5-Iodo-6-(trifluoromethyl)picolinic acid

5-Iodo-6-(Trifluoromethyl)Picolinic Acid: A Comprehensive Overview

5-Iodo-6-(Trifluoromethyl)Picolinic Acid (CAS No. 1807055-77-1) is a highly specialized organic compound belonging to the class of picolinic acids. This compound has garnered significant attention in the scientific community due to its unique structural features and promising applications in various fields, including drug discovery, material science, and agricultural chemistry. The presence of an iodine atom at the 5-position and a trifluoromethyl group at the 6-position imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further research and development.

Recent studies have highlighted the potential of 5-Iodo-6-(Trifluoromethyl)Picolinic Acid as a versatile building block in medicinal chemistry. Its ability to act as a chelating agent has been explored in the development of novel metallo-drugs targeting various diseases, including cancer and neurodegenerative disorders. The iodine substituent plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties, while the trifluoromethyl group contributes to its stability and lipophilicity, making it an ideal candidate for drug delivery systems.

The synthesis of 5-Iodo-6-(Trifluoromethyl)Picolinic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently developed efficient routes utilizing palladium-catalyzed cross-coupling reactions to introduce the iodine and trifluoromethyl groups at specific positions on the picolinic acid backbone. These advancements have significantly improved the yield and purity of the compound, facilitating its large-scale production for industrial applications.

In terms of physical properties, 5-Iodo-6-(Trifluoromethyl)Picolinic Acid exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents such as water and methanol makes it suitable for various chemical reactions and analytical techniques. The compound's fluorescence properties have also been studied extensively, revealing its potential as a fluorescent probe in bioimaging applications.

The application of 5-Iodo-6-(Trifluoromethyl)Picolinic Acid extends beyond medicinal chemistry into materials science. Its ability to coordinate with metal ions has been exploited in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which find applications in gas storage, catalysis, and sensing technologies. Additionally, the compound has shown promise as an electrocatalyst in fuel cell technologies due to its excellent electron transfer properties.

From an environmental perspective, 5-Iodo-6-(Trifluoromethyl)Picolinic Acid has been evaluated for its biodegradability and ecotoxicity. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it a sustainable choice for use in agricultural chemicals and other eco-friendly applications.

In conclusion, 5-Iodo-6-(Trifluoromethyl)Picolinic Acid (CAS No. 1807055-77-1) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activities, positions it as a key player in future innovations. As research continues to unravel its full spectrum of applications, this compound is poised to make significant contributions to both academic and industrial advancements.